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Compound of Interest

Compound Name: Bitertanol

Cat. No.: B1667530

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for conducting field trials to evaluate the
efficacy and determine the residue levels of bitertanol, a broad-spectrum triazole fungicide.
Bitertanol is effective against a range of fungal diseases in various crops by inhibiting
ergosterol biosynthesis.[1] The following protocols are designed to ensure robust and reliable
data collection in line with Good Agricultural Practice (GAP).

Quantitative Data Summary

The following tables summarize key quantitative data derived from various field trials and
analytical studies of bitertanol.

Table 1: Bitertanol Application Parameters in Field Trials
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meats)

L Number of
Target Application . o
Crop . ) Formulation Application Reference
Disease Rate (ai)
S
Peanuts Not Specified 500 g/ha Not Specified 4 FAO
Black
Bananas ) 0.133 Ibs/A EC or SC Upto8 [2][3]
Sigatoka
2 0z/100 -~
Apples Apple Scab 50% WP Not Specified  [2]
gallons
Cotton Not Specified 250 g/ha 50% WP 2 [2]
Table 2: Bitertanol Residue Data from Supervised Field Trials
o Pre-Harvest Mean Maximum
Application . .
Crop . Interval Residue Residue Reference
Rate (ai)
(PHI) (mglkg) (mglkg)
Bananas
0.26 Ib/A (2x) 0 days <0.50 <0.50 [2]
(unbagged)
Bananas
0.26 Ib/A (2x) 0 days <0.50 <0.50 [2]
(bagged)
. >95% parent -~
Apples Not Specified 49 days Not Specified  [2]
compound
Peanuts (nut N N N
Not Specified  Not Specified  0.06 Not Specified  [2]

Table 3: Analytical Methods for Bitertanol Residue Analysis
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Limit of
Detection
. (LOD) / Limit Recovery Rate
Method Matrix Reference
of (%)
Quantification
(LOQ)
DFG Method S )
19 Plant materials 0.5 mg/kg (LOD)  80-100 FAO
Plant materials, 0.01-0.05 mg/kg
DFG Method 613 ) 82-114 FAO
soil, water (LOQ)
Gas
Banana pulp and
Chromatography 0.01 ppm 70-98 [4]
peels
(NPD)
HPLC-MS/MS 0.001-0.011
Peanuts 80.9-108.5 [5]
(QUECHhERS) mg/kg (LOD)

Experimental Protocols

The following are detailed protocols for conducting fungicide efficacy and residue field trials for

bitertanol.

2.1. Fungicide Efficacy Trial Protocol (Adapted for Apple Scab)

Objective: To evaluate the efficacy of bitertanol in controlling apple scab (Venturia inaequalis)

on apple trees.

Experimental Design:

Design: Randomized Complete Block Design (RCBD).

Replicates: Minimum of 4 replicates per treatment.

Plot Size: A minimum of 5 trees per plot.

Treatments:
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Untreated Control

[e]

o

Bitertanol at the recommended application rate.

[¢]

Bitertanol at a higher rate (e.g., 1.5x or 2x the recommended rate).

[¢]

A standard commercial fungicide for comparison.

Methodology:

» Site Selection and Preparation:

o Select an orchard with a known history of apple scab and uniform tree size and vigor.

o Ensure the site has not been treated with fungicides that could interfere with the trial.

o Mark out plots and replicates clearly.

e Fungicide Application:

o Apply bitertanol preventatively, with the first application at the green tip stage and
subsequent applications at 7-14 day intervals, depending on disease pressure and
weather conditions.

o Use a calibrated airblast sprayer to ensure thorough coverage of the foliage and fruit.

o Record all application details, including date, time, weather conditions, spray volume, and
pressure.

o Disease Assessment:

o Assess disease incidence and severity at regular intervals (e.g., 14-21 days) throughout
the growing season and at harvest.

o Leaf Scab Assessment: Randomly select 20 shoots per tree and assess the presence or
absence of scab lesions on the leaves. Calculate the percentage of infected leaves.
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o Fruit Scab Assessment: At harvest, randomly select 100 fruits per plot and assess the
percentage of fruit with scab lesions and the severity of the infection on each fruit using a
rating scale (e.g., 0 = no scab, 1 = 1-5% fruit surface affected, etc.).

e Data Analysis:
o Analyze the data using Analysis of Variance (ANOVA) appropriate for an RCBD.
o Use mean separation tests (e.g., Tukey's HSD) to compare treatment means.

o Calculate the percentage of disease control for each treatment relative to the untreated
control.

2.2. Pesticide Residue Trial Protocol (Adapted for Peanuts)

Objective: To determine the residue levels of bitertanol in peanuts at a specified pre-harvest
interval (PHI).

Experimental Design:

» Design: Typically unreplicated plots for each treatment and sampling interval, but conducted
at multiple, geographically distinct locations to cover a range of environmental conditions.

» Plot Size: Sufficiently large to provide representative samples for analysis.
e Treatments:
o Untreated Control
o Bitertanol applied at the maximum recommended rate and number of applications.
Methodology:
» Site Selection and Plot Establishment:
o Select trial sites representative of major peanut-growing regions.

o Establish plots according to standard agronomic practices for the region.
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» Fungicide Application:

o Apply bitertanol according to the proposed label recommendations, including the
maximum application rate, maximum number of applications, and the minimum interval
between applications.

o Use calibrated application equipment to ensure accurate and uniform application.
o Maintain detailed records of each application.
o Sample Collection:

o Collect representative samples of peanut pods from the treated and control plots at the
specified pre-harvest interval (PHI).

o Follow a random sampling pattern across the plot to ensure the sample is representative.

o Collect a sufficient quantity of peanuts to allow for analysis and retention of a backup
sample. A minimum of 1 kg of fruitlets from all palms in each treatment can be used as a
guideline.[4]

o Place samples in labeled, clean bags and freeze them as soon as possible to prevent
residue degradation.[6]

o Sample Preparation and Analysis (QUEChERS Method):
o Homogenize the peanut samples.
o Weigh a representative subsample (e.g., 10 g) into a centrifuge tube.
o Add extraction solvent (e.g., acetonitrile) and shake vigorously.
o Add partitioning salts (e.g., magnesium sulfate, sodium chloride) and shake.
o Centrifuge the sample.

o Take an aliquot of the supernatant for cleanup using dispersive solid-phase extraction (d-
SPE) with appropriate sorbents (e.g., PSA, C18) to remove interfering matrix components.
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o Centrifuge again and filter the supernatant.

o Analyze the final extract using a validated analytical method, such as HPLC-MS/MS, to
guantify the bitertanol residues.

o Data Reporting:
o Report residue levels in mg/kg.

o Include details of the analytical method, including the limit of quantification (LOQ),
recovery data, and quality control results.

o The data will be used to establish or confirm the Maximum Residue Limit (MRL).

Mandatory Visualizations

Bitertanol Mode of Action: Ergosterol Biosynthesis Inhibition

Click to download full resolution via product page

Caption: Bitertanol inhibits the C14-demethylase enzyme, disrupting ergosterol synthesis.

Experimental Workflow for a Fungicide Efficacy Field Trial
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Caption: Workflow for conducting a fungicide efficacy field trial.
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Experimental Workflow for a Pesticide Residue Field Trial
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Caption: Workflow for conducting a pesticide residue field trial.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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